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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of two key physical properties of 1-tert-
Butyl-2-methylbenzene (also known as 2-tert-butyltoluene): density and refractive index. This
document outlines the established values for these properties, detailed experimental protocols
for their determination, and conceptual frameworks for understanding their significance.

Core Physicochemical Data

1-tert-Butyl-2-methylbenzene is an aromatic hydrocarbon with the molecular formula Ci1Hze.
[1] Its physical properties are crucial for its application in various fields, including its use as a
solvent and as a starting material in organic synthesis.[1] A summary of its key physical
properties is presented below.

Table 1: Physical Properties of 1-tert-Butyl-2-methylbenzene

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7884915?utm_src=pdf-interest
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://www.scribd.com/document/57033170/Density-Determination-by-Pycnometer
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Density 0.89 g/cm?3 [1112]
0.890 g/mL (3]

0.859 g/cm?3

Refractive Index 1.5075 [1112]
1.508 [3]

1.485

Molecular Weight 148.24 g/mol [1]

Boiling Point 200°C [2]

Melting Point -50.32°C [1112]

Experimental Protocols

Accurate determination of density and refractive index is fundamental for substance
identification, purity assessment, and quality control. The following sections detail the standard
experimental procedures for these measurements.

Determination of Density using a Pychometer

The pycnometer method is a precise technique for determining the density of a liquid by
measuring the mass of a known volume.[1]

Apparatus:

Pycnometer (a glass flask with a close-fitting stopper containing a capillary tube)

Analytical balance (accurate to £0.001 g)

Thermometer

Distilled water (for calibration)
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e The sample liquid (1-tert-Butyl-2-methylbenzene)

» Acetone or other suitable solvent (for cleaning and drying)
o Water bath for temperature control

Procedure:

e Cleaning and Calibration:

o Thoroughly clean the pycnometer with a suitable solvent (e.g., acetone) and then with
distilled water.

o Dry the pycnometer completely.
o Weigh the empty, dry pycnometer and record its mass (mo).

o Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the
stopper, allowing excess water to exit through the capillary.

o Place the filled pycnometer in a temperature-controlled water bath until it reaches thermal
equilibrium (e.g., 20°C).

o Remove the pycnometer, carefully wipe the exterior dry, and weigh it (ma).

o Calculate the volume of the pycnometer (V) using the known density of water (p_water) at
the specific temperature: V = (m1 - mo) / p_water.

e Sample Measurement:

o

Empty and dry the pycnometer.

[¢]

Fill the pycnometer with the sample liquid, 1-tert-Butyl-2-methylbenzene, following the
same procedure as with the distilled water.

[¢]

Equilibrate the pycnometer with the sample to the same temperature as the calibration.

[¢]

Wipe the exterior dry and weigh the pycnometer filled with the sample (mz2).
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» Calculation of Density:
o Calculate the mass of the sample liquid: m_sample = mz - mo.

o Calculate the density of the sample (p_sample) using the calibrated volume of the
pycnometer: p_sample = m_sample / V.

Measurement of Refractive Index using an Abbe
Refractometer

The Abbe refractometer is an optical instrument used to measure the refractive index of a liquid
based on the principle of critical angle.[3][4][5]

Apparatus:

Abbe Refractometer

e Light source (often built-in)

o Dropper or pipette

e The sample liquid (1-tert-Butyl-2-methylbenzene)

e Asuitable solvent (e.g., ethanol or isopropanol) for cleaning

e Soft lens tissue

o Constant temperature water bath connected to the refractometer prisms
Procedure:

e Instrument Setup and Calibration:

o Turn on the light source and the temperature control unit, setting it to the desired
temperature (e.g., 20°C). Allow the instrument to stabilize.

o Open the prism assembly. Using a clean, soft tissue and a suitable solvent, gently clean
the surfaces of both the measuring and illuminating prisms.[3]
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o Calibrate the refractometer by placing a few drops of a standard liquid with a known
refractive index (e.g., distilled water) onto the prism surface.

o Close the prisms, adjust the eyepiece to focus the crosshairs, and turn the measurement
knob until the boundary between the light and dark fields is sharp and centered on the
crosshairs.

o If necessary, adjust the dispersion compensator to remove any color fringe at the
boundary.

o The reading should match the known refractive index of the standard. If not, adjust the
calibration screw as per the instrument's manual.

e Sample Measurement:
o Clean the prisms again and allow them to dry.

o Using a clean dropper, place 2-3 drops of 1-tert-Butyl-2-methylbenzene onto the surface
of the measuring prism.

o Close the prism assembly firmly.

o Look through the eyepiece and adjust the measurement knob to bring the light/dark
boundary into view and align it with the center of the crosshairs.

o Sharpen the boundary by adjusting the dispersion compensator.
o Read the refractive index value from the instrument's scale or digital display.
e Cleaning:

o After the measurement, clean the prisms thoroughly with a soft tissue and an appropriate
solvent to remove all traces of the sample.

Visualized Workflows and Relationships

Diagrams created using Graphviz provide a clear visual representation of experimental
processes and conceptual connections.
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Experimental Workflow for Physicochemical Characterization

Density Determination (Pycnometry) R‘?fractive Index Measurement (Refractometry)
Clean & Dry Pycnometer Calibrate Refractometer with Standard
\ \
Weigh Empty (mo) Fill with Sample & Equilibrate Temp Clean & Dry Prisms
Y Y
Fill with Water & Equilibrate Temp Apply Sample to Prism
Y \ Y
Weigh with Water (mz) Weigh with Sample (m2) Close Prisms & Equilibrate Temp
\ 4 \ 4
Calculate Pycnometer Volume (V) Adjust for Sharp Boundary
\ \ Y
Calculate Density (p = (m2-mo)/V) Read Refractive Index (n)

Click to download full resolution via product page

Caption: Experimental workflow for determining density and refractive index.
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Structure-Property-Application Relationship

Molecular Structure
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Caption: Relationship between structure, properties, and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical
Characterization of 1-tert-Butyl-2-methylbenzene]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b7884915#density-and-refractive-index-
of-1-tert-butyl-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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